Cas no 941879-47-6 (4-methyl-2-(4-methylbenzenesulfonamido)-1,3-thiazole-5-carboxamide)
4-methyl-2-(4-methylbenzenesulfonamido)-1,3-thiazole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 5-Thiazolecarboxamide, 4-methyl-2-[[(4-methylphenyl)sulfonyl]amino]-
- 4-methyl-2-(4-methylphenylsulfonamido)thiazole-5-carboxamide
- 4-Methyl-2-[(4-methylphenyl)sulfonylamino]-1,3-thiazole-5-carboxamide
- 4-methyl-2-(4-methylbenzenesulfonamido)-1,3-thiazole-5-carboxamide
-
- Inchi: 1S/C12H13N3O3S2/c1-7-3-5-9(6-4-7)20(17,18)15-12-14-8(2)10(19-12)11(13)16/h3-6H,1-2H3,(H2,13,16)(H,14,15)
- InChI Key: KSUOPBDVBLQAOA-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(NC1=NC(C)=C(C(N)=O)S1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 455
- Topological Polar Surface Area: 139
4-methyl-2-(4-methylbenzenesulfonamido)-1,3-thiazole-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2421-0585-2μmol |
4-methyl-2-(4-methylbenzenesulfonamido)-1,3-thiazole-5-carboxamide |
941879-47-6 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2421-0585-5μmol |
4-methyl-2-(4-methylbenzenesulfonamido)-1,3-thiazole-5-carboxamide |
941879-47-6 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2421-0585-10μmol |
4-methyl-2-(4-methylbenzenesulfonamido)-1,3-thiazole-5-carboxamide |
941879-47-6 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2421-0585-20μmol |
4-methyl-2-(4-methylbenzenesulfonamido)-1,3-thiazole-5-carboxamide |
941879-47-6 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2421-0585-1mg |
4-methyl-2-(4-methylbenzenesulfonamido)-1,3-thiazole-5-carboxamide |
941879-47-6 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2421-0585-2mg |
4-methyl-2-(4-methylbenzenesulfonamido)-1,3-thiazole-5-carboxamide |
941879-47-6 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2421-0585-3mg |
4-methyl-2-(4-methylbenzenesulfonamido)-1,3-thiazole-5-carboxamide |
941879-47-6 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2421-0585-4mg |
4-methyl-2-(4-methylbenzenesulfonamido)-1,3-thiazole-5-carboxamide |
941879-47-6 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2421-0585-5mg |
4-methyl-2-(4-methylbenzenesulfonamido)-1,3-thiazole-5-carboxamide |
941879-47-6 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2421-0585-10mg |
4-methyl-2-(4-methylbenzenesulfonamido)-1,3-thiazole-5-carboxamide |
941879-47-6 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
4-methyl-2-(4-methylbenzenesulfonamido)-1,3-thiazole-5-carboxamide Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 4-methyl-2-(4-methylbenzenesulfonamido)-1,3-thiazole-5-carboxamide
Introduction to 4-methyl-2-(4-methylbenzenesulfonamido)-1,3-thiazole-5-carboxamide (CAS No. 941879-47-6) in Modern Chemical and Pharmaceutical Research
4-methyl-2-(4-methylbenzenesulfonamido)-1,3-thiazole-5-carboxamide, identified by its CAS number 941879-47-6, is a specialized organic compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This compound belongs to the thiazole class, a heterocyclic structure known for its broad spectrum of biological activities and utility in medicinal chemistry. The presence of functional groups such as the sulfonamide moiety and the carboxamide group enhances its pharmacological potential, making it a subject of intense study for developing novel therapeutic agents.
The molecular structure of 4-methyl-2-(4-methylbenzenesulfonamido)-1,3-thiazole-5-carboxamide consists of a thiazole core substituted with a methyl group at the 4-position, a sulfonamido group at the 2-position, and a carboxamide group at the 5-position. This unique arrangement of functional groups imparts distinct chemical and biological properties, which have been explored in various research settings. The sulfonamide group, in particular, is well-known for its role as a pharmacophore in numerous drugs, contributing to activities such as antimicrobial, anti-inflammatory, and antiviral effects.
In recent years, there has been a surge in research focused on thiazole derivatives due to their demonstrated efficacy in treating a wide range of diseases. The compound 4-methyl-2-(4-methylbenzenesulfonamido)-1,3-thiazole-5-carboxamide has been investigated for its potential applications in pharmaceuticals, particularly in the development of drugs targeting neurological disorders. Studies have indicated that thiazole derivatives can modulate neurotransmitter systems, making them promising candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The specific substitution pattern in 4-methyl-2-(4-methylbenzenesulfonamido)-1,3-thiazole-5-carboxamide may enhance its ability to interact with biological targets involved in these pathologies.
Moreover, the sulfonamide group in this compound plays a crucial role in its biological activity. Sulfonamides are known for their ability to inhibit enzymes and receptors involved in metabolic pathways relevant to diseases. Research has shown that sulfonamide derivatives can exhibit inhibitory effects on enzymes such as dihydropteroate synthase and dihydrofolate reductase, which are critical in bacterial metabolism. This suggests that 4-methyl-2-(4-methylbenzenesulfonamido)-1,3-thiazole-5-carboxamide may have applications in combating antibiotic-resistant bacteria.
The carboxamide group at the 5-position of the thiazole ring further contributes to the compound's versatility. Carboxamides are frequently incorporated into drug molecules due to their ability to form hydrogen bonds with biological targets, enhancing binding affinity and selectivity. In the context of 4-methyl-2-(4-methylbenzenesulfonamido)-1,3-thiazole-5-carboxamide, this group may facilitate interactions with proteins or enzymes involved in disease pathways, potentially leading to therapeutic effects.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of compounds like 4-methyl-2-(4-methylbenzenesulfonamido)-1,3-thiazole-5-carboxamide with biological targets. These studies have provided valuable insights into how structural modifications can optimize pharmacological activity. For instance, computational analyses have suggested that subtle changes in the substitution pattern can significantly alter binding affinity and selectivity, guiding the design of more effective derivatives.
In addition to its potential as a lead compound for drug development, 4-methyl-2-(4-methylbenzenesulfonamido)-1,3-thiazole-5-carboxamide has been explored for its chemical reactivity. The presence of multiple functional groups makes it a versatile intermediate for synthesizing more complex molecules. Researchers have utilized this compound as a building block for creating novel scaffolds with enhanced biological properties. This underscores its importance not only as a potential therapeutic agent but also as a valuable tool in synthetic chemistry.
The synthesis of 4-methyl-2-(4-methylbenzenesulfonamido)-1,3-thiazole-5-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies and clinical trials. The ability to synthesize this compound reliably is crucial for advancing its applications in pharmaceutical research.
As research continues to uncover new therapeutic applications for thiazole derivatives like 4-methyl-2-(4-methylbenzenesulfonamido)-1,3-thiazole-5-carboxamide, collaborations between academic institutions and pharmaceutical companies are becoming increasingly important. These partnerships facilitate the translation of laboratory findings into clinical applications, bringing new treatments closer to patients who suffer from various diseases. The ongoing investigation into this compound highlights its potential as a cornerstone molecule in modern drug discovery.
In conclusion,4-methyl-2-(4-methylbenzenesulfonamido)-1,3-thiazole-5-carboxamide (CAS No.941879-47-6) represents a significant advancement in chemical and pharmaceutical research. Its unique molecular structure and functional groups make it a promising candidate for developing novel therapeutic agents targeting neurological disorders and infectious diseases. With continued research and development, this compound is poised to play an essential rolein improving human health outcomes worldwide.
941879-47-6 (4-methyl-2-(4-methylbenzenesulfonamido)-1,3-thiazole-5-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)